Cas no 77118-87-7 (Benzenemethanol, a-2-propen-1-yl-, (aS)-)

• Product Name: Benzenemethanol, a-2-propen-1-yl-, (aS)-
• CAS No: 77118-87-7
• MF: C₁₀H₁₂O
• MW: 148.201683044434
• CID: 548908
• PubChem ID: 6993460
• Update Time: 2025-04-19

Benzenemethanol, a-2-propen-1-yl-, (aS)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-2-propen-1-yl-, (aS)-
• (S)-1-PHENYL-BUT-3-EN-1-OL
• (-)-(1S)-1-phenyl-3-buten-3-ol
• (-)-(S)-1-phenyl-3-buten-1-ol
• (S)-(-)-1-phenylbut-3-en-1-ol
• (S)-4-hydroxy-4-phenyl-1-butene
• Benzenemethanol,a-2-propen-1-yl-,(aS)
• MDC544S5M7
• (alphaS)-alpha-2-Propen-1-ylbenzenemethanol
• (S)-alpha-(2-Propenyl)benzenemethanol
• RGKVZBXSJFAZRE-JTQLQIEISA-N
• (S)-1-phenylbut-3-en-1-ol
• AKOS006291591
• (S)-1-phenyl-3-buten-1-ol
• 77118-87-7
• Benzenemethanol, alpha-2-propen-1-yl-, (alphaS)-
• (S)-(-)-1-Phenyl-3-buten-1-ol
• 1-Phenylbut-3-en-1-ol, (1S)-
• DTXSID40426361
• (1S)-1-phenylbut-3-en-1-ol
• SCHEMBL5733567
• (s)-4-phenyl-1-buten-4-ol
• Benzenemethanol, alpha-2-propenyl-, (S)-
• (R,S)-1-Phenyl-but-3-en-1-ol

• MDL： MFCD09032484
• Inchi： 1S/C10H12O/c1-2-6-10(11)9-7-4-3-5-8-9/h2-5,7-8,10-11H,1,6H2/t10-/m0/s1
• InChI Key： RGKVZBXSJFAZRE-JTQLQIEISA-N
• SMILES： O[C@@H](CC=C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 148.08900
• Monoisotopic Mass: 148.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23000
• LogP: 2.29610

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives